Cas no 52247-86-6 (Olean-12-en-29-oicacid, 3-[[[(1R,2S)-2-carboxycyclohexyl]carbonyl]oxy]-11-oxo-, (3b,20b)- (9CI))

• Product Name: Olean-12-en-29-oicacid, 3-[[[(1R,2S)-2-carboxycyclohexyl]carbonyl]oxy]-11-oxo-, (3b,20b)- (9CI)
• CAS No: 52247-86-6
• MF: C₃₈H₅₆O₇
• MW: 624.847052574158
• CID: 371775
• PubChem ID: 70687280
• Update Time: 2025-04-19

Olean-12-en-29-oicacid, 3-[[[(1R,2S)-2-carboxycyclohexyl]carbonyl]oxy]-11-oxo-, (3b,20b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Olean-12-en-29-oicacid, 3-[[[(1R,2S)-2-carboxycyclohexyl]carbonyl]oxy]-11-oxo-, (3b,20b)- (9CI)
• (2R,4aS,6aR,6aS,6bR,10S,12aS,14bS)-10-[(1R,2S)-2-carboxycyclohexanecarbonyl]oxy-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-3,4,5,6,6a,7,8,8a,10,11,12,14b-dodecahydro-1H-picene-2-carboxylic acid
• (3beta,5xi,18alpha)-3-({[(1R,2S)-2-carboxycyclohexyl]carbonyl}oxy)-11-oxoolean-12-en-29-oic acid
• 3beta-Hydroxy-11-oxoolean-12-en-30-oic acid hydrogen cis-1,2-cyclohexanedicarboxylate
• Cicloxolona
• Cicloxolona [INN-Spanish]
• Cicloxolone [INN:BAN]
• Cicloxolonum
• Cicloxolonum [INN-Latin]
• UNII-3F85I03NLO
• (3,20)-3-[[[(1R,2S)-2-Carboxycyclohexyl]carbonyl]oxy]-11-oxoolean-12-en-29-oic acid
• (2S,4aS,6aR,6aS,6bR,8aR,10S,12aS,14bR)-10-[(1S,2R)-2-carboxycyclohexanecarbonyl]oxy-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-3,4,5,6,6a,7,8,8a,10,11,12,14b-dodecahydro-1H-picene-2-carboxylic acid
• CID 70687280
• 52247-86-6
• CHEMBL2106051
• BX 363A [AS DISODIUM SALT]
• Cicloxolone

• Inchi： 1S/C38H56O7/c1-33(2)27-12-15-38(7)29(36(27,5)14-13-28(33)45-31(42)23-11-9-8-10-22(23)30(40)41)26(39)20-24-25-21-35(4,32(43)44)17-16-34(25,3)18-19-37(24,38)6/h20,22-23,25,27-29H,8-19,21H2,1-7H3,(H,40,41)(H,43,44)/t22-,23+,25+,27+,28+,29-,34-,35+,36+,37-,38-/m1/s1
• InChI Key： IPIHZIYZLLMCRF-APMXPKBPSA-N
• SMILES： O(C([C@H]1CCCC[C@H]1C(=O)O)=O)[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C)CC[C@@](C(=O)O)(C)C[C@H]5C4=CC([C@@H]32)=O)C1(C)C

Computed Properties

• Exact Mass: 624.40260412g/mol
• Monoisotopic Mass: 624.40260412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 45
• Rotatable Bond Count: 5
• Complexity: 1330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 8.1
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids